N-(2-chloro-6-methylphenyl)-2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-chloro-6-methylphenyl)-2-[3-(3,5-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H20ClN3O2S2/c1-13-9-14(2)11-16(10-13)27-22(29)21-18(7-8-30-21)25-23(27)31-12-19(28)26-20-15(3)5-4-6-17(20)24/h4-11H,12H2,1-3H3,(H,26,28)
• InChI Key: NUZCZCRRTDBOJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)C)C)SC=C3
• Molecular Formula: C23H20ClN3O2S2
• Molecular Weight: 470.0 g/mol

Description

N-(2-chloro-6-methylphenyl)-2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H20ClN3O2S2 and its molecular weight is 470. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Synthesis of Thieno[3,2-d]pyrimidine Derivatives : Research has explored the synthesis of thieno[3,2-d]pyrimidine derivatives, including compounds similar to N-(2-chloro-6-methylphenyl)-2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide. These compounds have shown potent anticancer activity against various human cancer cell lines, such as MCF-7 (breast adenocarcinoma), HeLa (cervical carcinoma), and HCT-116 (colonic carcinoma) (Hafez & El-Gazzar, 2017).

Crystal Structure Analysis : Studies on the crystal structures of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides have contributed to understanding the conformational properties and molecular geometry of these compounds. The analysis provides insights into the intramolecular and intermolecular interactions that stabilize their structures (Subasri et al., 2016).

Antimicrobial and Antitumor Activities

Antimicrobial Activity : Novel heterocyclic compounds having a sulfamido moiety, related to the core structure of this compound, have been synthesized and evaluated for their antibacterial and antifungal activities (Nunna et al., 2014).

Antitumor Activity : The synthesis of thieno[3,2-d]pyrimidine derivatives, including structures similar to the compound , has revealed their potential as antitumor agents. These compounds have displayed significant growth inhibition in cancer cell lines, pointing to their application in developing new anticancer therapies (Hafez & El-Gazzar, 2017).

Conformational and Spectroscopic Studies

Vibrational Spectroscopy : The vibrational spectroscopic analysis of related compounds has been performed to identify their vibrational signatures, which are crucial for understanding their structural and electronic properties. Such studies contribute to the design and optimization of new compounds with desired biological activities (Jenepha Mary et al., 2022).